molecular formula PbBr2<br>Br2P B168062 Lead(II) bromide CAS No. 10031-22-8

Lead(II) bromide

Cat. No. B168062
CAS RN: 10031-22-8
M. Wt: 367 g/mol
InChI Key: ZASWJUOMEGBQCQ-UHFFFAOYSA-L
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Description

Synthesis Analysis

Lead(II) bromide is typically prepared from treating solutions of lead salts (e.g., lead(II) nitrate) with bromide salts . This process exploits its low solubility in water - only 0.455 g dissolves in 100 g of water at 0 °C . It is about ten times more soluble in boiling water .


Molecular Structure Analysis

PbBr2 has the same crystal structure as lead chloride (cotunnite) – they are isomorphous . In this structure, Pb2+ is surrounded by nine Br− ions in a distorted tricapped trigonal prismatic geometry . Seven of the Pb-Br distances are shorter, in the range 2.9-3.3 Å, while two of them are longer at 3.9 Å .


Chemical Reactions Analysis

Lead reacts with dibromine to form Lead(II) bromide . The reaction can be represented as follows: Pb + Br2 = PbBr2 .


Physical And Chemical Properties Analysis

Lead(II) bromide has a molecular formula of Br2Pb, an average mass of 367.008 Da, and a Monoisotopic mass of 365.813263 Da . It is a white solid that only dissolves a little in water . It melts to make a liquid that conducts a little electricity . It is insoluble in alcohol but soluble in ammonia, alkali, KBr, NaBr .

Scientific Research Applications

High-Resolution X-Ray Imaging

Lead bromide perovskite, specifically manganese (II) activated 2D butylammonium lead bromide perovskite (BA2PbBr4:Mn (II)), shows promise in X-ray imaging technology. Its properties allow for ultrahigh sensitivity and high spatial resolution in X-ray imaging, making it suitable for medical, industrial, and scientific applications (Shao et al., 2022).

Luminescent Sensor

Lead (II) bromide can act as a luminescent sensor for detecting lead in polar organic solvents. It forms the highly luminescent lead-halide cluster Pb(4)Br(11)(3)(-), allowing for nanomolar concentration detection of lead (Dutta & Perkovic, 2002).

Catalytic Oxidation in Water Systems

The presence of bromide catalyzes the oxidation of lead(II) carbonate solids by chlorine, a critical process in controlling lead release in drinking water distribution systems (Orta, Patton, & Liu, 2017).

Nanoscale Perovskites

Lead(II) bromide-based nanoscale quasi-2D layered perovskites demonstrate tunable emissions, offering potential in various optoelectronic applications (Yuan, Shu, Xin, & Ma, 2016).

Crystal Growth and Characterization

Lead(II) bromide crystals, when doped with silver bromide, show decreased energy of phase transformation, which is useful for crystal growth and characterization for various applications (Singh et al., 1992).

Atmospheric Particle Analysis

Concentrations of bromide in atmospheric particles have been used as indicators for vehicle-emitted lead, using Br/Pb ratios to discern lead sources (Harrison & Sturges, 1983).

Acousto-Optic and Electro-Optic Materials

Lead bromide, PbBr2, exhibits properties desirable for signal-processing applications in acousto-optic and electro-optic devices (Singh et al., 1988).

Safety And Hazards

Lead(II) bromide is harmful if swallowed or if inhaled . It may cause cancer, damage fertility or the unborn child, and may cause damage to organs through prolonged or repeated exposure . It is very toxic to aquatic life with long-lasting effects .

Future Directions

Lead(II) bromide has been used in the fabrication of nanoscale quasi-2D layered perovskites, which are potentially utilized as light-emitting materials . It can also be used for the synthesis of deep blue fluorescent lead bromide perovskite microdisks . These applications suggest potential future directions for the use of Lead(II) bromide in the field of material science and optoelectronics .

properties

IUPAC Name

dibromolead
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/2BrH.Pb/h2*1H;/q;;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZASWJUOMEGBQCQ-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

Br[Pb]Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

PbBr2, Br2Pb
Record name Lead(II) bromide
Source Wikipedia
URL https://en.wikipedia.org/wiki/Lead(II)_bromide
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Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

White solid; [Merck Index]
Record name Lead(II) bromide
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Product Name

Lead(II) bromide

CAS RN

10031-22-8
Record name Lead dibromide
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Record name Lead bromide
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Record name Lead dibromide
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Citations

For This Compound
2,180
Citations
AD Baranyi, M Onyszchuk, YL Page… - Canadian Journal of …, 1977 - cdnsciencepub.com
The title compound has two PbBr 2 • 2[(CH 3 ) 2 SO] units, Z = 2, in a cell with a = 11.093(2), b = 12.382(3), c = 4.540(1) Å, belonging to space group Pmmn. The structure was solved by …
Number of citations: 15 cdnsciencepub.com
RD Rogers, AH Bond, DM Roden - Inorganic chemistry, 1996 - ACS Publications
The reaction of 1:1 stoichiometries (1:1.5 for the nitrate/tetraethylene glycol (EO4) and pentaethylene glycol (EO5) complexes) of PbX 2 (X = NO 3 , Br) with five- to eight-donor poly(…
Number of citations: 52 pubs.acs.org
KH Jin, Y Zhang, KJ Li, ME Sun, XY Dong… - Angewandte …, 2022 - Wiley Online Library
Chiroptical hybrid organic–inorganic perovskites are emerging as a new class of promising materials with mirror optical signal responses for optoelectronic applications. However, …
Number of citations: 16 onlinelibrary.wiley.com
JM Harrowfield, H Miyamae, TM Shand… - Australian journal of …, 1996 - CSIRO Publishing
Syntheses and room-temperature single-crystal X-ray structure determinations are recorded for adducts of lead(II) bromide with some linear polyamines. Adducts with ethane-1,2-…
Number of citations: 27 www.publish.csiro.au
A Mushtaq, D Kushavah, S Ghosh, SK Pal - Applied Physics Letters, 2019 - pubs.aip.org
Organometal halide perovskites, an emerging class of direct bandgap semiconductors, are attractive candidates for many optoelectronic device applications. Herein, we have reported …
Number of citations: 37 pubs.aip.org
T Chiba, Y Takahashi, J Sato, S Ishikawa… - … Applied Materials & …, 2020 - ACS Publications
The surface modification of metal halide perovskite nanocrystals (NCs) significantly impacts their optical properties and colloidal stability. This subsequently affects the performance of …
Number of citations: 22 pubs.acs.org
D Tevault, K Nakamoto - Inorganic Chemistry, 1976 - ACS Publications
The reactions between metal halides such as SnCl2, PbF2, PbCl2, PbBr2, and Pbl2 and the ligands such as CO, NO, or N2 in argon matrices have been studied by infrared …
Number of citations: 55 pubs.acs.org
AO Maslat, HJ Haas - Toxicological & Environmental Chemistry, 1990 - Taylor & Francis
Lead(II) bromide (a combustion product of the gasoline additives, lead(IV) tetraethyl and 1,2‐dibromoethane) was found to be mutagenic in a bacterial system in a previous study. The …
Number of citations: 3 www.tandfonline.com
A Aslani, A Morsali, VT Yilmaz, O Büyükgüngör - Inorganica Chimica Acta, 2009 - Elsevier
Three new 2D Pb II coordination polymers containing 4,4′-bipyridine (4,4′-bipy), 1,2-bis(4-pyridyl)ethane (bpa) and 1,2-bis(4-pyridyl)ethene (bpe) with bromide anions, [Pb(μ-4,4′-…
Number of citations: 21 www.sciencedirect.com
M Ebadi, PY Sefidi, A Samadifar, D Salari, M Darbandi… - Optical Materials, 2021 - Elsevier
In this research, various amount of PbBr 2 and PbCl 2 in some parts of PbI 2 in the methyl ammonium lead triiodide (MAPbI 3 ) perovskite composition, named [MAI (PbI 2 ) 1 – Y (PbX 2 …
Number of citations: 3 www.sciencedirect.com

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